Cas no 1355334-80-3 (1-[(3-Chlorophenyl)methyl]-5-oxopyrrolidine-3-carbonyl chloride)

• Product Name: 1-[(3-Chlorophenyl)methyl]-5-oxopyrrolidine-3-carbonyl chloride
• CAS No: 1355334-80-3
• MF: C₁₂H₁₁Cl₂NO₂
• MW: 272.127241373062
• CID: 4696505
• Update Time: 2025-05-20

1-[(3-Chlorophenyl)methyl]-5-oxopyrrolidine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorobenzyl)-5-oxopyrrolidine-3-carbonyl chloride
• 1-[(3-Chlorophenyl)methyl]-5-oxopyrrolidine-3-carbonyl chloride

• Inchi： 1S/C12H11Cl2NO2/c13-10-3-1-2-8(4-10)6-15-7-9(12(14)17)5-11(15)16/h1-4,9H,5-7H2
• InChI Key： HUKAEUUSRSNZRU-UHFFFAOYSA-N
• SMILES： ClC(C1CC(N(CC2C=CC=C(C=2)Cl)C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Topological Polar Surface Area: 37.4

Additional information on 1-[(3-Chlorophenyl)methyl]-5-oxopyrrolidine-3-carbonyl chloride

Introduction to 1-[(3-Chlorophenyl)methyl]-5-oxopyrrolidine-3-carbonyl chloride (CAS No. 1355334-80-3)

1-[(3-Chlorophenyl)methyl]-5-oxopyrrolidine-3-carbonyl chloride, identified by its CAS number 1355334-80-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its structural features and potential applications in the synthesis of bioactive molecules. The presence of a chloro-substituted phenyl group and an oxopyrrolidine core makes it a versatile intermediate for the development of novel therapeutic agents.

The compound's structure is characterized by a 3-chlorophenyl moiety attached to a pyrrolidine ring that is further functionalized with a carbonyl chloride group. This specific arrangement of functional groups provides multiple sites for chemical modification, making it a valuable building block in medicinal chemistry. The carbonyl chloride functionality, in particular, is highly reactive and can undergo various transformations such as nucleophilic addition and condensation reactions, which are pivotal in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The oxopyrrolidine scaffold has been identified as a promising pharmacophore in several drug candidates due to its ability to interact with biological targets in a specific manner. For instance, derivatives of oxopyrrolidine have shown potential in inhibiting enzymes involved in cancer metabolism and inflammation. The compound 1-[(3-Chlorophenyl)methyl]-5-oxopyrrolidine-3-carbonyl chloride represents an early stage intermediate that could lead to the discovery of new therapeutic agents with improved efficacy and selectivity.

One of the key aspects of this compound is its reactivity towards nucleophiles, which allows for the introduction of diverse functional groups at the carbonyl position. This property is particularly useful in the synthesis of peptidomimetics and other bioactive molecules that require precise structural modifications. For example, the carbonyl chloride group can be used to introduce amine functionalities via nucleophilic addition, leading to the formation of amides. These amides can then be further modified to produce more complex structures with tailored biological activities.

The pharmaceutical industry has been increasingly exploring novel synthetic routes to optimize drug development processes. The use of intermediates like 1-[(3-Chlorophenyl)methyl]-5-oxopyrrolidine-3-carbonyl chloride can significantly streamline synthetic pathways by providing a direct route to biologically relevant molecules. This approach not only reduces the number of synthetic steps but also minimizes the introduction of unnecessary byproducts, thereby improving overall yield and purity.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The compound's ability to serve as a versatile intermediate allows chemists to explore a wide range of structural modifications without starting from scratch. This flexibility is crucial for identifying lead compounds that exhibit optimal pharmacokinetic properties and minimal side effects. By leveraging intermediates like 1-[(3-Chlorophenyl)methyl]-5-oxopyrrolidine-3-carbonyl chloride, researchers can accelerate the discovery process and bring new drugs to market more efficiently.

The role of computational chemistry and high-throughput screening has also been instrumental in advancing drug discovery efforts. These tools enable researchers to predict the behavior of compounds like 1-[(3-Chlorophenyl)methyl]-5-oxopyrrolidine-3-carbonyl chloride before they are synthesized, saving time and resources. By integrating computational methods with traditional synthetic approaches, scientists can identify promising candidates more rapidly and focus their efforts on the most promising leads.

In conclusion, 1-[(3-Chlorophenyl)methyl]-5-oxopyrrolidine-3-carbonyl chloride is a valuable intermediate in pharmaceutical chemistry with significant potential for the development of novel therapeutic agents. Its unique structural features and reactivity make it a versatile building block for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.